molecular formula C18H23N3O2S B6503272 5-cyclopropyl-N-{2-[4-(thiophen-2-yl)piperidin-1-yl]ethyl}-1,2-oxazole-3-carboxamide CAS No. 1428365-26-7

5-cyclopropyl-N-{2-[4-(thiophen-2-yl)piperidin-1-yl]ethyl}-1,2-oxazole-3-carboxamide

Cat. No. B6503272
CAS RN: 1428365-26-7
M. Wt: 345.5 g/mol
InChI Key: RZUCABDKXDYCMO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-cyclopropyl-N-{2-[4-(thiophen-2-yl)piperidin-1-yl]ethyl}-1,2-oxazole-3-carboxamide is a useful research compound. Its molecular formula is C18H23N3O2S and its molecular weight is 345.5 g/mol. The purity is usually 95%.
The exact mass of the compound 5-cyclopropyl-N-{2-[4-(thiophen-2-yl)piperidin-1-yl]ethyl}-1,2-oxazole-3-carboxamide is 345.15109816 g/mol and the complexity rating of the compound is 438. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 5-cyclopropyl-N-{2-[4-(thiophen-2-yl)piperidin-1-yl]ethyl}-1,2-oxazole-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-cyclopropyl-N-{2-[4-(thiophen-2-yl)piperidin-1-yl]ethyl}-1,2-oxazole-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Therapeutic Importance

Thiophene, a component of this compound, is a very important class of heterocyclic compounds with diverse applications in medicinal chemistry . It has been reported to possess a wide range of therapeutic properties such as anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer .

Dyslipidemia and Atherosclerosis Treatment

The compound has been developed as a potent FXR agonist that robustly lowers plasma LDL and vLDL in LDLr–/– mice . This makes it a potential therapeutic agent for dyslipidemia and atherosclerosis.

Anticancer Applications

Thiophene derivatives are used as raw materials in the synthesis of anticancer agents . This suggests that the compound could have potential applications in cancer treatment.

Antiviral Applications

Piperidine derivatives, another component of this compound, have been utilized as antiviral agents . This suggests potential antiviral applications of the compound.

Antimalarial Applications

Piperidine derivatives have also been utilized as antimalarial agents . This suggests potential antimalarial applications of the compound.

Antimicrobial and Antifungal Applications

Both thiophene and piperidine derivatives have been reported to possess antimicrobial and antifungal properties . This suggests potential antimicrobial and antifungal applications of the compound.

Anti-inflammatory and Analgesic Applications

Thiophene and piperidine derivatives have been reported to possess anti-inflammatory and analgesic properties . This suggests potential anti-inflammatory and analgesic applications of the compound.

Antipsychotic Applications

Piperidine derivatives have been utilized as antipsychotic agents . This suggests potential antipsychotic applications of the compound.

properties

IUPAC Name

5-cyclopropyl-N-[2-(4-thiophen-2-ylpiperidin-1-yl)ethyl]-1,2-oxazole-3-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H23N3O2S/c22-18(15-12-16(23-20-15)13-3-4-13)19-7-10-21-8-5-14(6-9-21)17-2-1-11-24-17/h1-2,11-14H,3-10H2,(H,19,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RZUCABDKXDYCMO-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC1C2=CC(=NO2)C(=O)NCCN3CCC(CC3)C4=CC=CS4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H23N3O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

345.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5-cyclopropyl-N-(2-(4-(thiophen-2-yl)piperidin-1-yl)ethyl)isoxazole-3-carboxamide

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